Cas no 1704451-36-4 (2-amino-5-chloro-4-methylpent-4-enoic acid)
2-amino-5-chloro-4-methylpent-4-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-chloro-4-methylpent-4-enoic acid
- 4-Pentenoic acid, 2-amino-5-chloro-4-methyl-
- 2-Amino-5-chloro-4-methylpent-4-enoicacid
- EN300-1299117
- 1704451-36-4
-
- Inchi: 1S/C6H10ClNO2/c1-4(3-7)2-5(8)6(9)10/h3,5H,2,8H2,1H3,(H,9,10)
- InChI Key: VTDKHKIOIPWXCM-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N)CC(C)=CCl
Computed Properties
- Exact Mass: 163.0400063g/mol
- Monoisotopic Mass: 163.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.248±0.06 g/cm3(Predicted)
- Boiling Point: 277.2±40.0 °C(Predicted)
- pka: 2.20±0.10(Predicted)
2-amino-5-chloro-4-methylpent-4-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1299117-0.05g |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 0.05g |
$792.0 | 2023-06-06 | ||
| Enamine | EN300-1299117-0.1g |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 0.1g |
$829.0 | 2023-06-06 | ||
| Enamine | EN300-1299117-0.25g |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 0.25g |
$867.0 | 2023-06-06 | ||
| Enamine | EN300-1299117-0.5g |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 0.5g |
$905.0 | 2023-06-06 | ||
| Enamine | EN300-1299117-1.0g |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 1g |
$943.0 | 2023-06-06 | ||
| Enamine | EN300-1299117-2.5g |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 2.5g |
$1848.0 | 2023-06-06 | ||
| Enamine | EN300-1299117-5.0g |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 5g |
$2732.0 | 2023-06-06 | ||
| Enamine | EN300-1299117-10.0g |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 10g |
$4052.0 | 2023-06-06 | ||
| Enamine | EN300-1299117-50mg |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1299117-100mg |
2-amino-5-chloro-4-methylpent-4-enoic acid |
1704451-36-4 | 100mg |
$741.0 | 2023-09-30 |
2-amino-5-chloro-4-methylpent-4-enoic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-amino-5-chloro-4-methylpent-4-enoic acid
Introduction to 2-amino-5-chloro-4-methylpent-4-enoic acid (CAS No. 1704451-36-4)
2-amino-5-chloro-4-methylpent-4-enoic acid, identified by its Chemical Abstracts Service (CAS) number 1704451-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural features, exhibits potential applications in the development of novel therapeutic agents and biochemical probes. Its molecular structure incorporates both amino and carboxylic acid functional groups, alongside a chloro substituent and a methyl group, which contribute to its distinct chemical properties and reactivity.
The synthesis and characterization of 2-amino-5-chloro-4-methylpent-4-enoic acid have been the subject of extensive studies in synthetic chemistry. The presence of a conjugated enone system, combined with the polar functional groups, makes this compound a versatile intermediate in organic synthesis. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and enzymatic modifications. These advancements have not only improved the accessibility of 2-amino-5-chloro-4-methylpent-4-enoic acid but also opened new avenues for its functionalization.
In recent years, 2-amino-5-chloro-4-methylpent-4-enoic acid has been investigated for its potential role in drug discovery and development. The structural motif of this compound resembles several known bioactive molecules, suggesting that it may serve as a scaffold for designing new pharmacophores. Specifically, the amino group can be readily modified to introduce various pharmacological properties, while the carboxylic acid moiety allows for salt formation and enhanced solubility. Additionally, the chloro substituent can participate in further chemical transformations, enabling the construction of more complex molecular architectures.
One of the most compelling aspects of 2-amino-5-chloro-4-methylpent-4-enoic acid is its potential application in the field of proteomics and enzyme inhibition studies. The enone system can act as a Michael acceptor, facilitating reactions with nucleophiles such as cysteine residues in proteins. This property has been exploited in the development of protease inhibitors and other enzyme-targeting agents. Furthermore, the compound's ability to undergo selective modifications has made it a valuable tool for studying protein-protein interactions and post-translational modifications.
Recent studies have also highlighted the role of 2-amino-5-chloro-4-methylpent-4-enoic acid in medicinal chemistry research. Researchers have demonstrated its utility in generating libraries of derivatives for high-throughput screening (HTS) campaigns. By systematically varying the substitution patterns on the core structure, scientists have identified novel compounds with enhanced biological activity. These derivatives have shown promise in preclinical models for treating inflammatory diseases, infectious disorders, and even certain types of cancer. The versatility of 2-amino-5-chloro-4-methylpent-4-enoic acid as a building block underscores its importance in modern drug discovery.
The chemical properties of 2-amino-5-chloro-4-methylpent-4-enoic acid also make it an attractive candidate for materials science applications. Its ability to form coordination complexes with metal ions has been explored in catalysis and sensing technologies. For instance, complexes formed with transition metals such as palladium and copper exhibit catalytic activity in various organic transformations. Additionally, these complexes can be incorporated into sensor arrays for detecting small molecules based on their chelation properties.
In conclusion,2-amino-pentyl-pyrrolidine derivatives, including those derived from 2-amino-pentyl-pyrrolidine, represent a fascinating class of compounds with diverse applications across multiple scientific disciplines. Their unique structural features enable their use as intermediates in synthetic chemistry,amino-pentyl-pyrrolidine derivatives, scaffolds for drug design,amino-pentyl-pyrrolidine derivatives, probes for biochemical research,amino-pentyl-pyrrolidine derivatives, and materials with specialized functions,amino-pentyl-pyrrolidine derivatives. As research continues to uncover new possibilities,amino-pentyl-pyrrolidine derivatives, compounds like 2-amino-pentyl-pyrrolidine derivatives will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.
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